Cas no 1286726-83-7 (2-methyl-N-(4-methylphenyl)-6-4-(pyrimidine-2-carbonyl)piperazin-1-ylpyrimidin-4-amine)

• Product Name: 2-methyl-N-(4-methylphenyl)-6-4-(pyrimidine-2-carbonyl)piperazin-1-ylpyrimidin-4-amine
• CAS No: 1286726-83-7
• MF: C₂₁H₂₃N₇O
• MW: 389.453623056412
• CID: 6442133
• Update Time: 2025-07-08

2-methyl-N-(4-methylphenyl)-6-4-(pyrimidine-2-carbonyl)piperazin-1-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-methylphenyl)-6-4-(pyrimidine-2-carbonyl)piperazin-1-ylpyrimidin-4-amine
• [4-[2-methyl-6-(4-methylanilino)pyrimidin-4-yl]piperazin-1-yl]-pyrimidin-2-ylmethanone

• Inchi： 1S/C21H23N7O/c1-15-4-6-17(7-5-15)26-18-14-19(25-16(2)24-18)27-10-12-28(13-11-27)21(29)20-22-8-3-9-23-20/h3-9,14H,10-13H2,1-2H3,(H,24,25,26)
• InChI Key： SIIOFTLLVJSLNL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(NC3=CC=C(C)C=C3)N=C(C)N=2)CC1)(C1=NC=CC=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-methyl-N-(4-methylphenyl)-6-4-(pyrimidine-2-carbonyl)piperazin-1-ylpyrimidin-4-amine

2-Methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine: A Promising Compound in Medicinal Chemistry

2-Methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine (CAS No. 1286726-83-7) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to a class of molecules known as pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 2-methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine is characterized by a central pyrimidine core linked to a piperazine ring and a substituted phenyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug development. Recent studies have highlighted its potential as a lead compound in the treatment of various diseases, particularly those involving aberrant cellular signaling pathways.

In the context of cancer research, 2-methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine has shown promising results in inhibiting the proliferation of cancer cells. Specifically, it has been found to target key signaling pathways involved in cell growth and survival, such as the PI3K/AKT/mTOR pathway. By modulating these pathways, the compound can induce cell cycle arrest and apoptosis in cancer cells, thereby reducing tumor growth and metastasis.

Beyond its anticancer properties, 2-methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine has also demonstrated potential in the treatment of viral infections. Studies have shown that it can inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves interference with viral entry into host cells and inhibition of viral RNA synthesis. These findings suggest that the compound could be developed as a broad-spectrum antiviral agent, addressing an urgent need in global health.

The pharmacokinetic profile of 2-methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, allowing for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, further supporting its potential for therapeutic applications.

In terms of safety and efficacy, clinical trials are currently underway to evaluate the performance of 2-methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess the compound's therapeutic potential.

The development of 2-methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing multi-target drugs that can address complex diseases with multiple pathogenic mechanisms. By targeting multiple signaling pathways simultaneously, such compounds can offer more comprehensive and effective treatment options compared to traditional single-target drugs.

In conclusion, 2-methyl-N-(4-methylphenyl)-6-(4-(pyrimidine-2-carbonyl)piperazin-1-yl)pyrimidin-4-amine (CAS No. 1286726-83-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive lead compound for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for cancer and viral infections.